Cas no 886364-44-9 (1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone)

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone structure
886364-44-9 structure
Product Name:1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone
CAS No:886364-44-9
MF:C7H3BrF3NO
MW:254.004031419754
MDL:MFCD07374542
CID:1038057
PubChem ID:70700344
Update Time:2025-08-01

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone
    • 1-(5-Bromo-3-pyridinyl)-2,2,2-trifluoroethanone
    • 1-(5-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-one
    • 1-(5-Bromo-3-pyridinyl)-2,2,2-trifluoroethanone (ACI)
    • s10056
    • MFCD07374542
    • J-503414
    • AKOS016003476
    • SCHEMBL16600044
    • 886364-44-9
    • DTXSID90743196
    • DB-362898
    • CS-0192453
    • EN300-1929870
    • DALOWJQZHSEOII-UHFFFAOYSA-N
    • AB39745
    • 1-(5-BROMO-PYRIDIN-3-YL)-2,2,2-TRIFLUORO-ETHANONE
    • MDL： MFCD07374542
    • Inchi： 1S/C7H3BrF3NO/c8-5-1-4(2-12-3-5)6(13)7(9,10)11/h1-3H
    • InChI Key： DALOWJQZHSEOII-UHFFFAOYSA-N
    • SMILES： O=C(C(F)(F)F)C1C=C(Br)C=NC=1

Computed Properties

  • Exact Mass: 252.93500
  • Monoisotopic Mass: 252.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.730
  • Boiling Point: 256℃
  • Flash Point: 109℃
  • PSA: 29.96000
  • LogP: 2.58910

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone Pricemore >>

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1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone Production Method

Production Method 1

1204234-60-5 1204234-60-5
886364-44-9 886364-44-9
Reaction Conditions
1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  16 h, 78 °C
Reference
Highly efficient synthesis of aryl and heteroaryl trifluoromethyl ketones via o-iodoxybenzoic acid (IBX)
Cheng, Huicheng; Pei, Yu; Leng, Faqiang; Li, Jingya; Liang, Apeng; et al, Tetrahedron Letters, 2013, 54(33), 4483-4486

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone Raw materials

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